Cas no 78972-85-7 (Methanimidamide,N'-[1-(4-chlorophenyl)-4-cyano-1H-pyrazol-5-yl]-N,N-dimethyl-)

• Product Name: Methanimidamide,N'-[1-(4-chlorophenyl)-4-cyano-1H-pyrazol-5-yl]-N,N-dimethyl-
• CAS No: 78972-85-7
• MF: C₁₃H₁₂ClN₅
• MW: 273.720880508423
• CID: 1794885
• PubChem ID: 2800322
• Update Time: 2025-04-21

Methanimidamide,N'-[1-(4-chlorophenyl)-4-cyano-1H-pyrazol-5-yl]-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Methanimidamide,N'-[1-(4-chlorophenyl)-4-cyano-1H-pyrazol-5-yl]-N,N-dimethyl-
• Na(2)-[1-(4-Chlorophenyl)-4-cyano-1H-pyrazol-5-yl]-N,N-dimethylmethanimidamide
• AKOS030696567
• 78972-85-7
• DTXSID501143747

• Inchi： 1S/C13H12ClN5/c1-18(2)9-16-13-10(7-15)8-17-19(13)12-5-3-11(14)4-6-12/h3-6,8-9H,1-2H3
• InChI Key： SCUYSBKEICMDIV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(=C(C#N)C=N1)N=CN(C)C

Computed Properties

• Exact Mass: 273.0781231g/mol
• Monoisotopic Mass: 273.0781231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 57.2Ų